Cas no 65550-77-8 (2-Bromo-5-chloro-3-picoline)

• Product Name: 2-Bromo-5-chloro-3-picoline
• CAS No: 65550-77-8
• MF: C₆H₅BrClN
• MW: 206.467599630356
• MDL: MFCD03095062
• CID: 58358
• PubChem ID: 12630985
• Update Time: 2025-05-27

2-Bromo-5-chloro-3-picoline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloro-3-methylpyridine
• 2-Bromo-3-methyl-5-chloropyridine
• 2-Bromo-5-chloro-3-picoline
• 2-Nitro-4-Fluoro Benzoic

• MDL： MFCD03095062
• Inchi： 1S/C6H5BrClN/c1-4-2-5(8)3-9-6(4)7/h2-3H,1H3
• InChI Key： XEHWMXAUPXFOHZ-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(=CN=1)Cl

Computed Properties

• Exact Mass: 204.92900

Experimental Properties

• Density: 1.624
• Melting Point: 37.0 to 41.0 deg-C
• Boiling Point: 240.3°C at 760 mmHg
• Flash Point: 99.1℃
• Refractive Index: 1.571
• PSA: 12.89000
• LogP: 2.80590

2-Bromo-5-chloro-3-picoline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-41-37/38-22
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Bromo-5-chloro-3-picoline

Recent Advances in the Application of 2-Bromo-5-chloro-3-picoline (CAS: 65550-77-8) in Chemical Biology and Pharmaceutical Research

2-Bromo-5-chloro-3-picoline (CAS: 65550-77-8) is a halogenated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This heterocyclic compound serves as a crucial building block in the synthesis of various bioactive molecules, including kinase inhibitors, antiviral agents, and agrochemicals. Recent studies have highlighted its unique reactivity profile, which enables selective functionalization at multiple positions, making it a valuable scaffold for drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Bromo-5-chloro-3-picoline as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the bromo and chloro substituents to sequentially introduce various pharmacophores via palladium-catalyzed cross-coupling reactions, yielding compounds with improved selectivity and potency against BTK. This work underscores the compound's importance in developing next-generation treatments for B-cell malignancies and autoimmune disorders.

In the field of antiviral research, a recent publication in ACS Infectious Diseases (2024) reported the use of 65550-77-8 as a starting material for developing broad-spectrum antiviral agents. The electron-withdrawing effects of the halogen atoms were found to significantly influence the molecular conformation and binding affinity to viral proteases. Structural-activity relationship studies revealed that derivatives containing the 2-Bromo-5-chloro-3-picoline core exhibited enhanced inhibitory activity against SARS-CoV-2 main protease compared to their non-halogenated counterparts.

From a synthetic chemistry perspective, advances in late-stage functionalization techniques have expanded the utility of 2-Bromo-5-chloro-3-picoline. A 2024 Nature Communications paper described a novel photoredox-catalyzed C-H activation protocol that enables direct modification of the methyl group while preserving the valuable halogen handles. This methodology provides access to previously inaccessible derivatives with potential applications in fragment-based drug discovery and chemical biology probes.

The compound's safety profile and handling considerations have also been the subject of recent investigations. A 2023 toxicological assessment published in Chemical Research in Toxicology evaluated the occupational exposure limits and recommended handling procedures for 65550-77-8. The study established appropriate safety protocols for large-scale pharmaceutical production, addressing concerns about potential halogenated byproducts and their environmental impact.

Looking forward, the unique properties of 2-Bromo-5-chloro-3-picoline position it as a promising candidate for emerging therapeutic areas. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and its use as a spectroscopic probe for studying protein-ligand interactions. The compound's dual halogen functionality continues to inspire innovative synthetic strategies in medicinal chemistry, suggesting its enduring relevance in pharmaceutical research.